Cas no 1342976-44-6 (2-(7-chloro-1,3-dioxaindan-5-yl)acetaldehyde)

2-(7-Chloro-1,3-dioxaindan-5-yl)acetaldehyde is a versatile aldehyde intermediate featuring a chloro-substituted 1,3-dioxaindane core. Its unique structure, combining an aromatic heterocycle with a reactive aldehyde group, makes it valuable for synthesizing pharmaceuticals, agrochemicals, and specialty chemicals. The chloro substituent enhances electrophilicity, facilitating further functionalization, while the dioxaindane scaffold contributes to stability and controlled reactivity. This compound is particularly useful in cross-coupling reactions, nucleophilic additions, and as a precursor for heterocyclic derivatives. Its well-defined reactivity profile and compatibility with diverse reaction conditions make it a preferred choice for researchers developing complex molecular architectures. Proper handling under inert conditions is recommended due to its aldehyde functionality.

2-(7-chloro-1,3-dioxaindan-5-yl)acetaldehyde structure

1342976-44-6 structure

Product Name:2-(7-chloro-1,3-dioxaindan-5-yl)acetaldehyde

CAS No:1342976-44-6

MF:C₉H₇ClO₃

MW:198.603081941605

CID:6546213

PubChem ID:64868324

Update Time:2025-10-29

2-(7-chloro-1,3-dioxaindan-5-yl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

- 2-(7-chloro-1,3-dioxaindan-5-yl)acetaldehyde
- AKOS014197769
- 1342976-44-6
- EN300-1996387
- Inchi： 1S/C9H7ClO3/c10-7-3-6(1-2-11)4-8-9(7)13-5-12-8/h2-4H,1,5H2
- InChI Key： ZQVWQFGPHFDQAX-UHFFFAOYSA-N
- SMILES： ClC1=CC(CC=O)=CC2=C1OCO2

Computed Properties

Exact Mass: 198.0083718g/mol
Monoisotopic Mass: 198.0083718g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 197
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 35.5Å²

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Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1996387-1g	2-(7-chloro-1,3-dioxaindan-5-yl)acetaldehyde	1342976-44-6	1g	$842.0	2023-09-16
Enamine	EN300-1996387-5g	2-(7-chloro-1,3-dioxaindan-5-yl)acetaldehyde	1342976-44-6	5g	$2443.0	2023-09-16
Enamine	EN300-1996387-10g	2-(7-chloro-1,3-dioxaindan-5-yl)acetaldehyde	1342976-44-6	10g	$3622.0	2023-09-16
Enamine	EN300-1996387-0.05g	2-(7-chloro-1,3-dioxaindan-5-yl)acetaldehyde	1342976-44-6	0.05g	$707.0	2023-09-16
Enamine	EN300-1996387-0.1g	2-(7-chloro-1,3-dioxaindan-5-yl)acetaldehyde	1342976-44-6	0.1g	$741.0	2023-09-16
Enamine	EN300-1996387-0.25g	2-(7-chloro-1,3-dioxaindan-5-yl)acetaldehyde	1342976-44-6	0.25g	$774.0	2023-09-16
Enamine	EN300-1996387-0.5g	2-(7-chloro-1,3-dioxaindan-5-yl)acetaldehyde	1342976-44-6	0.5g	$809.0	2023-09-16
Enamine	EN300-1996387-1.0g	2-(7-chloro-1,3-dioxaindan-5-yl)acetaldehyde	1342976-44-6	1g	$1086.0	2023-05-31
Enamine	EN300-1996387-2.5g	2-(7-chloro-1,3-dioxaindan-5-yl)acetaldehyde	1342976-44-6	2.5g	$1650.0	2023-09-16
Enamine	EN300-1996387-5.0g	2-(7-chloro-1,3-dioxaindan-5-yl)acetaldehyde	1342976-44-6	5g	$3147.0	2023-05-31